Cas no 2171555-33-0 (4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)
4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
- 4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
- 2171555-33-0
- EN300-1536488
-
- Inchi: 1S/C27H34N2O6/c1-3-9-18(34-4-2)16-28-26(32)24(14-15-25(30)31)29-27(33)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: RQLWCERWCAMFFG-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC(CCC)OCC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1536488-0.05g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-0.1g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-0.25g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-0.5g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-1.0g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-2.5g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-5.0g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-10.0g |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1536488-50mg |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1536488-100mg |
4-[(2-ethoxypentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171555-33-0 | 100mg |
$2963.0 | 2023-09-26 |
4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171555-33-0): An Overview
4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171555-33-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is characterized by its unique structural features and potential applications in various therapeutic areas.
The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the compound allows for precise control over the reactivity and stability of the molecule during synthetic processes. Additionally, the 2-ethoxypentyl substituent adds a hydrophobic character to the molecule, which can influence its solubility and bioavailability properties.
Recent studies have highlighted the potential of 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in the development of novel drugs for treating neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. The researchers found that the compound effectively crosses the blood-brain barrier, making it a promising candidate for further clinical investigation.
In another notable study, scientists at the University of California, San Francisco, explored the use of 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is associated with various diseases. The study revealed that this compound can be modified to target specific PPIs with high selectivity and affinity, opening new avenues for drug discovery.
The synthesis of 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves several steps, including the formation of the Fmoc-amino butanoic acid intermediate and subsequent coupling with 2-ethoxypentylamine. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product and confirm its structure.
The safety profile of 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, which are favorable attributes for drug candidates. However, further investigations are necessary to fully understand its pharmacokinetic properties and potential side effects.
In conclusion, 4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171555-33-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it an exciting area of ongoing investigation. As research continues to advance, this compound may play a significant role in the development of new treatments for various diseases.
2171555-33-0 (4-(2-ethoxypentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)